N-[(furan-2-yl)methyl]-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C19H18N2O5/c22-16(13-5-7-14(8-6-13)17-4-2-10-26-17)12-21-19(24)18(23)20-11-15-3-1-9-25-15/h1-10,16,22H,11-12H2,(H,20,23)(H,21,24)
• InChI Key: QNSBGNTZYBUTTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O
• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol

Description

Furan derivatives are a group of compounds that have been widely studied due to their diverse biological activities. They are often used in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of furan derivatives often involves the reaction of furan compounds with various reagents. For example, functionalized β-lactams were synthesized by reaction of (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]methanimine with ketenes generated in situ from chloro- and dichloroacetic acids and 3-(methoxyimino) butanoic acid.

Molecular Structure Analysis

The molecular structure of furan derivatives can be complex, often involving multiple rings and functional groups. The structure can be determined using various spectroscopic techniques.

Chemical Reactions Analysis

Furan derivatives can undergo a variety of chemical reactions, including reactions with ketenes, as mentioned above. The specific reactions would depend on the exact structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan derivatives can vary widely depending on their exact structure. These properties can be determined using various analytical techniques.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have emerged as promising candidates in the fight against microbial resistance. . Specifically, this compound may exhibit antibacterial activity against both gram-positive and gram-negative bacteria. Further research is needed to elucidate its mechanism of action and potential clinical applications.

Mechanism of Action

The mechanism of action of furan derivatives can vary widely depending on the specific compound and its biological target. Some furan derivatives have been found to inhibit certain enzymes, while others may interact with various biomolecules.

Future Directions

The study of furan derivatives is a very active area of research, with potential applications in various fields including pharmaceuticals, materials science, and more. Future research will likely continue to explore the synthesis, properties, and applications of these compounds.